Cas no 2034246-50-7 (N-{4-3-(2,2,2-trifluoroethoxy)azetidine-1-carbonylphenyl}acetamide)

• Product Name: N-{4-3-(2,2,2-trifluoroethoxy)azetidine-1-carbonylphenyl}acetamide
• CAS No: 2034246-50-7
• MF: C₁₄H₁₅F₃N₂O₃
• MW: 316.275714159012
• CID: 6054213
• PubChem ID: 121018924
• Update Time: 2025-10-24

N-{4-3-(2,2,2-trifluoroethoxy)azetidine-1-carbonylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-3-(2,2,2-trifluoroethoxy)azetidine-1-carbonylphenyl}acetamide
• N-{4-[3-(2,2,2-trifluoroethoxy)azetidine-1-carbonyl]phenyl}acetamide
• N-(4-(3-(2,2,2-trifluoroethoxy)azetidine-1-carbonyl)phenyl)acetamide
• AKOS026692902
• 2034246-50-7
• F6514-2852
• N-[4-[3-(2,2,2-trifluoroethoxy)azetidine-1-carbonyl]phenyl]acetamide

• Inchi： 1S/C14H15F3N2O3/c1-9(20)18-11-4-2-10(3-5-11)13(21)19-6-12(7-19)22-8-14(15,16)17/h2-5,12H,6-8H2,1H3,(H,18,20)
• InChI Key： MCHGHDRIOJSVHE-UHFFFAOYSA-N
• SMILES： FC(COC1CN(C(C2C=CC(=CC=2)NC(C)=O)=O)C1)(F)F

Computed Properties

• Exact Mass: 316.10347683g/mol
• Monoisotopic Mass: 316.10347683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.6Ų

Additional information on N-{4-3-(2,2,2-trifluoroethoxy)azetidine-1-carbonylphenyl}acetamide

Comprehensive Overview of N-{4-3-(2,2,2-trifluoroethoxy)azetidine-1-carbonylphenyl}acetamide (CAS No. 2034246-50-7)

In the rapidly evolving field of pharmaceutical and chemical research, N-{4-3-(2,2,2-trifluoroethoxy)azetidine-1-carbonylphenyl}acetamide (CAS No. 2034246-50-7) has emerged as a compound of significant interest. This molecule, characterized by its unique azetidine and trifluoroethoxy functional groups, is being studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its structural features, which may contribute to enhanced bioavailability and target specificity.

The compound's acetamide moiety is a common pharmacophore found in many bioactive molecules, making it a valuable scaffold for the development of new therapeutic agents. Recent studies have explored its potential as a modulator of specific biological pathways, aligning with current trends in precision medicine and targeted therapy. These areas are of high interest in the scientific community, as evidenced by the growing number of publications and patent applications related to similar compounds.

From a synthetic chemistry perspective, N-{4-3-(2,2,2-trifluoroethoxy)azetidine-1-carbonylphenyl}acetamide presents interesting challenges and opportunities. The incorporation of the trifluoroethoxy group is particularly noteworthy, as fluorinated compounds often exhibit improved metabolic stability and membrane permeability—key considerations in modern drug design. This aligns with the pharmaceutical industry's focus on developing compounds with optimal ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

The compound's azetidine ring, a four-membered nitrogen-containing heterocycle, has gained attention in recent years as a valuable bioisostere for more common ring systems. This structural feature may contribute to reduced conformational flexibility while maintaining biological activity, addressing one of the current challenges in medicinal chemistry—balancing molecular rigidity with target engagement. These properties make CAS No. 2034246-50-7 particularly relevant to researchers working on GPCR-targeted drugs and kinase inhibitors, which remain hot topics in drug discovery.

Analytical characterization of N-{4-3-(2,2,2-trifluoroethoxy)azetidine-1-carbonylphenyl}acetamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for establishing the compound's identity and quality, especially when used as a reference standard or building block in pharmaceutical research. The growing demand for high-quality reference compounds in drug development pipelines underscores the importance of such analytical data.

In the context of current research trends, this compound's potential applications in neurodegenerative disease research and inflammatory pathway modulation are particularly noteworthy. These areas represent significant unmet medical needs and are the focus of extensive research efforts worldwide. The presence of both hydrogen bond donor and acceptor sites in the molecule suggests possible interactions with various biological targets, making it a versatile scaffold for further derivatization.

The synthesis of N-{4-3-(2,2,2-trifluoroethoxy)azetidine-1-carbonylphenyl}acetamide typically involves multi-step organic transformations, with particular attention to the introduction of the trifluoroethoxy group and the formation of the azetidine-1-carbonyl linkage. These synthetic challenges reflect broader trends in pharmaceutical chemistry, where increasingly complex molecules are being designed to address specific biological targets while maintaining favorable drug-like properties.

From a commercial perspective, the availability of CAS No. 2034246-50-7 from specialized chemical suppliers highlights its importance as a research tool. The compound's growing profile in scientific literature suggests it may serve as a valuable intermediate in the development of novel therapeutic agents, particularly in areas such as central nervous system disorders and metabolic diseases—both of which are priority areas for many pharmaceutical companies.

As research into N-{4-3-(2,2,2-trifluoroethoxy)azetidine-1-carbonylphenyl}acetamide continues, its physicochemical properties—including solubility, stability, and crystallinity—are subjects of ongoing investigation. These characteristics are crucial for understanding the compound's behavior in biological systems and its potential formulation into drug products. Such studies align with the pharmaceutical industry's increasing focus on developability assessment early in the drug discovery process.

The future research directions for this compound may include exploration of its structure-activity relationships through systematic analog synthesis, evaluation of its pharmacological profile in relevant disease models, and investigation of its potential as a lead compound for further optimization. These studies would contribute valuable data to the growing body of knowledge about azetidine-containing compounds and their therapeutic potential.